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Introduction: Quantifying the T-Cell Response to
Melanoma
The Enzyme-Linked Immunospot (ELISpot) assay is a highly sensitive and quantitative method

for detecting the frequency of cytokine-secreting cells at the single-cell level.[1][2] This makes it

an invaluable tool in immunology, particularly for monitoring antigen-specific T-cell responses in

cancer research, infectious diseases, and vaccine development.[2][3] In the context of

melanoma, the ELISpot assay is frequently employed to quantify T-cells that recognize and

respond to the Melanoma Antigen Recognized by T-cells 1 (MART-1), a key tumor-associated

antigen.

This guide provides a comprehensive overview and detailed protocol for performing a MART-1

specific ELISpot assay, primarily focusing on the detection of Interferon-gamma (IFN-γ)

secreting T-cells. IFN-γ is a critical cytokine in anti-tumor immunity, and its production by T-cells

upon encountering the MART-1 antigen is a hallmark of a cellular immune response against

melanoma.[1]
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The ELISpot assay is a modification of the sandwich ELISA technique.[4] The core principle

involves capturing cytokines secreted by individual T-cells onto a membrane surface pre-

coated with a specific capture antibody. This results in the formation of discrete spots, where

each spot represents a single cytokine-producing cell.[4][5]

Here is a conceptual workflow of the ELISpot assay:

Coating: A 96-well plate with a polyvinylidene difluoride (PVDF) membrane is coated with a

capture antibody specific for the cytokine of interest (e.g., anti-human IFN-γ).[3][4]

Cell Incubation: Peripheral Blood Mononuclear Cells (PBMCs), which contain T-cells, are

added to the wells along with the MART-1 peptide antigen.[1] If a T-cell recognizes the

MART-1 peptide presented by antigen-presenting cells (APCs) within the PBMC population,

it becomes activated and secretes IFN-γ.

Cytokine Capture: The secreted IFN-γ is immediately captured by the antibody-coated

membrane in the vicinity of the secreting cell.[5]

Detection: After an incubation period, the cells are washed away. A second, biotinylated

antibody that recognizes a different epitope of the cytokine is added.[4]

Enzymatic Reaction: An enzyme conjugate, such as streptavidin-alkaline phosphatase (ALP)

or streptavidin-horseradish peroxidase (HRP), is added, which binds to the biotinylated

detection antibody.[4][6]

Spot Formation: Finally, a substrate is added that is converted by the enzyme into an

insoluble, colored precipitate at the location of the cytokine-antibody complex.[4][5]

Analysis: The resulting spots are counted, with each spot corresponding to a single antigen-

specific, cytokine-secreting T-cell.[5]

Experimental Workflow Diagram
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Caption: A step-by-step workflow of the MART-1 specific ELISpot assay.

Materials and Reagents
A comprehensive list of necessary materials and reagents is provided below. Commercially

available ELISpot kits for human IFN-γ are recommended as they provide pre-optimized

antibody pairs and reagents.[6][7]
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Category Item Notes

Plates
96-well PVDF membrane

ELISpot plates
e.g., Millipore MSIPS4510[1]

Antibodies
Anti-human IFN-γ capture

antibody
Purified, low endotoxin

Biotinylated anti-human IFN-γ

detection antibody

Enzyme & Substrate

Streptavidin-Alkaline

Phosphatase (ALP) or

Streptavidin-Horseradish

Peroxidase (HRP)

BCIP/NBT (for ALP) or AEC

(for HRP) substrate
[6][8]

Cells & Media
Human Peripheral Blood

Mononuclear Cells (PBMCs)

Freshly isolated or properly

cryopreserved

MART-1 peptide (e.g.,

ELAGIGILTV)
HLA-A2 restricted

Complete RPMI-1640 medium

Supplemented with 10% Fetal

Bovine Serum (FBS), L-

glutamine, and

Penicillin/Streptomycin[8]

Positive Control (e.g.,

Phytohemagglutinin - PHA, or

PMA/Ionomycin)

[1][9]

Buffers & Solutions Sterile 1x PBS
For washing and antibody

dilution

Coating Buffer (e.g., sterile

PBS or 0.1M carbonate-

bicarbonate buffer, pH 9.6)

[1]

Blocking Solution (e.g.,

complete RPMI-1640)
[1]
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Wash Buffer (e.g., PBS with

0.05% Tween 20)
[8]

35% Ethanol (in sterile water) For plate pre-wetting[10]

Detailed Protocol
This protocol is for a human IFN-γ ELISpot assay to detect MART-1 specific T-cells.

Day 1: Plate Coating

Pre-wet the Membrane: Add 20 µL of 35% ethanol to each well of the 96-well PVDF plate.

Incubate for 1 minute at room temperature.[11] This step is crucial for proper antibody

coating.[10]

Wash: Aspirate the ethanol and wash the plate five times with 200 µL/well of sterile PBS.[11]

Coat with Capture Antibody: Dilute the anti-human IFN-γ capture antibody to the

recommended concentration in sterile coating buffer. Add 100 µL of the diluted antibody to

each well.[8][11]

Incubate: Seal the plate and incubate overnight at 4°C.[6]

Day 2: Cell Incubation

Prepare PBMCs:

Fresh PBMCs: Isolate PBMCs from whole blood using density gradient centrifugation

(e.g., with Ficoll-Paque).[12] It is recommended to process blood within 8 hours of

collection.[13]

Cryopreserved PBMCs: Thaw cells rapidly in a 37°C water bath.[14] Wash the cells to

remove cryoprotectant. It is advisable to let the cells rest for at least one hour at 37°C

before plating to allow for recovery.

Determine cell viability and concentration using a suitable method (e.g., trypan blue

exclusion or an automated cell counter).
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Block the Plate: Aspirate the coating antibody solution from the plate. Wash the plate twice

with 200 µL/well of sterile PBS. Add 200 µL/well of complete RPMI-1640 medium to block

non-specific binding. Incubate for at least 1-2 hours at 37°C.[15]

Prepare Stimulants and Controls:

MART-1 Peptide: Dilute the MART-1 peptide stock to the desired working concentration in

complete RPMI-1640. A final concentration of 1-10 µg/mL is typically used.[16][17]

Negative Control: Complete RPMI-1640 medium only (no peptide).

Positive Control: Prepare a working solution of PHA (final concentration 5-10 µg/mL) or

PMA/Ionomycin (final concentration 1 ng/mL PMA and 500 ng/mL Ionomycin) in complete

RPMI-1640.[1][9]

Plate Cells and Stimulants:

Aspirate the blocking solution from the plate.

Add 50 µL of the appropriate stimulant (MART-1 peptide, negative control, or positive

control) to the designated wells.

Resuspend the PBMCs to the desired concentration in complete RPMI-1640 (e.g., 2-4 x

10^6 cells/mL). Typically, 2x10^5 to 4x10^5 cells are plated per well.

Add 100 µL of the cell suspension to each well. The final volume in each well should be

200 µL.

Incubate: Place the plate in a humidified incubator at 37°C with 5% CO2 for 18-24 hours.[1]

Crucially, do not disturb the plate during this incubation to avoid the formation of "streaky" or

merged spots.[18]

Day 3: Spot Development

Remove Cells: Aspirate the cell suspension from the wells.

Wash: Wash the plate three times with PBS, followed by three times with Wash Buffer (PBS

+ 0.05% Tween 20).[1]
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Add Detection Antibody: Dilute the biotinylated anti-human IFN-γ detection antibody in a

buffer containing 0.5% BSA in PBS. Add 100 µL of the diluted antibody to each well. Incubate

for 2 hours at room temperature.[6]

Wash: Aspirate the detection antibody and wash the plate five times with Wash Buffer.

Add Enzyme Conjugate: Dilute the Streptavidin-ALP (or HRP) conjugate in a buffer

containing 0.5% BSA in PBS. Add 100 µL of the diluted conjugate to each well. Incubate for 1

hour at room temperature.[6]

Final Wash: Aspirate the enzyme conjugate. Wash the plate five times with Wash Buffer,

followed by two washes with PBS only to remove any residual Tween 20 which can interfere

with the substrate.[10]

Add Substrate: Add 100 µL of the substrate solution (e.g., BCIP/NBT for ALP) to each well.

[11] Monitor the plate for the appearance of dark spots. This can take anywhere from 5 to 30

minutes.[11]

Stop Reaction: Once distinct spots have formed, stop the reaction by washing the plate

thoroughly with tap water.[11]

Dry and Analyze: Remove the underdrain of the plate and allow the membrane to dry

completely in the dark.[19] The plate can be stored in the dark at room temperature before

analysis.

Data Analysis and Interpretation
The dried ELISpot plate can be analyzed by counting the number of spots in each well. This

can be done manually using a dissecting microscope or, more commonly, with an automated

ELISpot reader and accompanying software.[3][20]

Calculating the Frequency of MART-1 Specific T-cells:

The results are typically expressed as Spot Forming Units (SFU) per million PBMCs.

Formula: SFU per 10^6 PBMCs = [(Number of spots in test well) - (Number of spots in

negative control well)] x (1,000,000 / Number of cells per well)
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Criteria for a Positive Response:

There are several approaches to defining a positive response, ranging from empirical rules to

statistical tests.[21] A common criterion is that the number of spots in the antigen-stimulated

wells must be significantly higher than in the negative control wells. For example, a response

may be considered positive if the mean spot count in the test wells is at least twice the mean

spot count of the negative control wells, and also at least 10 spots above the negative control.

[22] The use of statistical methods like the t-test is recommended for more rigorous analysis.

[21][22]

Troubleshooting
Problem Possible Cause(s) Solution(s)

High Background

Insufficient washing or

blocking. Contaminated

reagents or serum. Non-

specific antibody binding.

Increase wash steps.[23]

Ensure proper blocking. Filter

antibodies and use heat-

inactivated serum.[24]

No or Weak Signal

Low cell viability. Suboptimal

antibody or peptide

concentration. Incorrect

incubation times.

Check cell viability before

plating. Titrate antibodies and

peptide concentration.[17][24]

Optimize incubation times.[19]

Fuzzy or Merged Spots

Plate was moved during cell

incubation. Over-stimulation or

too many cells per well.

Membrane not properly pre-

wetted.

Do not disturb the plate during

incubation.[18] Reduce cell

number or stimulant

concentration.[23] Ensure

proper ethanol pre-wetting

step.[23]

Inconsistent Replicates

Inaccurate pipetting. Non-

homogenous cell suspension.

Edge effects.

Use calibrated pipettes. Gently

mix cell suspension before

plating.[19] Avoid stacking

plates in the incubator.[10]
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Caption: Logical flow from experimental inputs to final output in the ELISpot assay.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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